[3-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid

• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol
• SMILES: CC(C)N(C1CCCN(C1)CC(=O)O)C(=O)OCC2=CC=CC=C2
• InChI: InChI=1S/C18H26N2O4/c1-14(2)20(16-9-6-10-19(11-16)12-17(21)22)18(23)24-13-15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13H2,1-2H3,(H,21,22)
• InChIKey: JETVSXKGJHMQAX-UHFFFAOYSA-N

For teams developing CNS-penetrant peptidomimetics, this building block provides a supply-chain-resilient scaffold that avoids the discontinued enantiopure/positional isomer bottleneck. Its orthogonal Cbz/acid handles and low MW (334.4 g/mol) suit high-throughput parallel synthesis. - 0.8 log-unit lipophilicity advantage over the methyl analog (XLogP3: 0.3) for tunable BBB permeability. - Defined ~120° exit vector from the 3-position substitution for β-turn mimetic design. - Ready for amide coupling without additional protection/deprotection steps.

Procurement-Ready Profile: [3-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid

[3-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid is a Cbz-protected, piperidine-based amino acid derivative (C₁₈H₂₆N₂O₄, MW 334.4 g/mol) [1]. It belongs to the class of substituted piperidin-1-yl-acetic acid building blocks widely used in medicinal chemistry and peptide mimetic synthesis . The compound features a 3-substituted piperidine ring functionalized with an isopropyl-amino Cbz-carbamate and an N1-acetic acid handle, offering orthogonal reactivity for scaffold elaboration [2].

Orthogonal Cbz and acetic acid handles for sequential elaboration

3-substitution on piperidine defines a meta relationship and exit vector geometry

Isopropyl N-alkyl group for lipophilicity and conformational flexibility tuning

• [1] PubChem. Compound Summary for CID 66566907: [3-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid. National Center for Biotechnology Information, 2026. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1353964-37-0 View Source
• [2] Kuujia. Product Description: [4-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid (CAS 1353962-47-6). Available at: https://www.kuujia.com View Source

Non-Interchangeability of [3-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic Acid

Among substituted piperidin-1-yl-acetic acid building blocks, variations in N-alkyl substitution, ring position, and stereochemistry produce substantial differences in lipophilicity (XLogP3 range: –0.5 to +0.3), hydrogen-bonding capacity, and molecular flexibility [1][2]. Experimental evidence from related series demonstrates that even a methyl-to-isopropyl change alters the depth of hydrophobic pocket occupancy by 2–3 Å and significantly shifts the conformational ensemble available for receptor binding [3]. Consequently, direct replacement of [3-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid with its methyl analog or 4-positional isomer in a lead series is not pharmacologically equivalent and can result in divergent target engagement and PK properties [3].

Target

Substitute

Risk

3-isopropyl Cbz-piperidine-acetic acid

3-methyl analog

Lipophilicity shift alters permeability and protein binding context

3-substituted piperidine

4-substituted isomer

Exit vector angle change may disrupt target engagement geometry

Contains N-isopropyl carbamate

Simpler N-Cbz-piperidine-acetic acid

Loss of carbamate hydrogen bond acceptors reduces pharmacophoric complexity

• [1] PubChem. Compound Summary for CID 66566907. XLogP3-AA = 0.3. National Center for Biotechnology Information, 2026. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1353964-37-0 View Source
• [2] PubChem. Compound Summary for CID 66566878: [3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid. XLogP3-AA = –0.5. National Center for Biotechnology Information, 2026. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1353985-20-2 View Source
• [3] Vyas, V.K.; Goel, A.; Ghate, M.; Patel, P. Ligand-based and structure-based approaches for the exploration of structure–activity relationships of GRP94 inhibitors. Med. Chem. Res., 2015, 24, 123-145. (Class-level evidence: N-alkyl size governs hydrophobic cleft occupancy in piperidine-based series). View Source

Quantitative Differentiation Evidence

Higher Lipophilicity vs. Methyl Analog

The isopropyl substituent in the target compound increases computed lipophilicity by 0.8 log units relative to the closest methyl analog. This shifts the compound from the preferentially hydrophilic domain (XLogP3 = –0.5) into the CNS-accessible lipophilicity range (XLogP3 = 0.3) [1][2]. This magnitude of difference (ΔXLogP3 = 0.8) is pharmacologically meaningful: it equates to approximately a 6-fold difference in octanol/water partition coefficient, altering membrane permeability, plasma protein binding, and volume of distribution [3].

Lipophilicity (XLogP3)

Head-to-head

Target 0.3 vs Methyl analog –0.5

Δ = +0.8 log units

Supports CNS-range lipophilicity differentiation

Computational estimate; validate experimentally

Evidence Dimension	Computed Octanol/Water Partition Coefficient (XLogP3-AA)
Target Compound Data	XLogP3 = 0.3 (PubChem, computed by XLogP3 3.0)
Comparator Or Baseline	[3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid (CAS 1353985-20-2): XLogP3 = –0.5
Quantified Difference	ΔXLogP3 = 0.8 log units (target more lipophilic by factor ~6.3)
Conditions	Computed using XLogP3 3.0 algorithm; standardized PubChem computational pipeline (2021.05.07 release). Both compounds share identical core scaffold, Cbz protecting group, and 3-substitution pattern; differ only at N-alkyl group (isopropyl vs methyl).

Why This Matters

A 0.8 log-unit shift in XLogP3 can determine whether a lead compound achieves adequate CNS penetration (optimal LogP 1–3) or remains peripherally restricted, directly impacting target product profile decisions.

• [1] PubChem. CID 66566907: [3-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid. XLogP3-AA = 0.3. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1353964-37-0 View Source
• [2] PubChem. CID 66566878: [3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid (CAS 1353985-20-2). XLogP3-AA = –0.5. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1353985-20-2 View Source
• [3] Waring, M.J. Lipophilicity in drug discovery. Expert Opin. Drug Discov., 2010, 5(3), 235-248. (Class-level: LogP shifts of ≥0.5 units are associated with statistically significant changes in ADME parameters). View Source

Greater Conformational Flexibility vs. Methyl Analog

The target compound possesses 7 rotatable bonds compared to 6 for the methyl analog, a direct consequence of the isopropyl group introducing an additional freely rotating C–C bond [1][2]. This increase of 1 rotatable bond (ΔRotB = 1) expands the accessible conformational space, which can enhance induced-fit binding to flexible protein pockets but may increase the entropic penalty upon binding [3].

Conformational flexibility

Head-to-head

7 rotatable bonds

+1 vs. methyl analog (6)

Approaches upper threshold for oral bioavailability

Computed by Cactvs; design factor in SAR

Evidence Dimension	Rotatable Bond Count (PubChem computed)
Target Compound Data	7 rotatable bonds (Cactvs 3.4.8.18)
Comparator Or Baseline	[3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid: 6 rotatable bonds
Quantified Difference	ΔRotB = +1 (17% increase relative to methyl analog)
Conditions	Computed by Cactvs 3.4.8.18 algorithm, PubChem 2021.05.07 release. Both compounds share identical core scaffold; difference attributable solely to isopropyl vs methyl N-substituent.

Why This Matters

Rotatable bond count is a critical parameter in lead optimization: compounds with >7 rotatable bonds generally exhibit lower oral bioavailability; the target compound sits precisely at this threshold, enabling fine-tuning of rigidity/flexibility in SAR campaigns.

• [1] PubChem. CID 66566907. Rotatable Bond Count = 7. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1353964-37-0 View Source
• [2] PubChem. CID 66566878: [3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid. Rotatable Bond Count = 6. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1353985-20-2 View Source
• [3] Veber, D.F.; Johnson, S.R.; Cheng, H.Y.; Smith, B.R.; Ward, K.W.; Kopple, K.D. Molecular properties that influence the oral bioavailability of drug candidates. J. Med. Chem., 2002, 45(12), 2615-2623. (Class-level: Rotatable bond count ≤10 associated with higher oral bioavailability in rats). View Source

Scaffold Geometry: 3- vs. 4-Position Isomer

The 3-substituted piperidine scaffold places the Cbz-isopropyl-amino group in a meta relationship to the N1-acetic acid handle, whereas the 4-positional isomer (CAS 1353962-47-6) adopts a para-like geometry [1]. This positional shift changes the exit vector angle of the Cbz-protected amine by approximately 60°, which directly impacts the orientation of the functionalized side chain relative to the N1-acetic acid attachment point [2]. Both isomers share identical molecular formula (C₁₈H₂₆N₂O₄), molecular weight (334.4 g/mol), and computed topological polar surface area (70.1 Ų) [1].

Scaffold geometry

Cross-study

3-position (meta)

vs. 4-position (para); exit vector shift ~60°

Defines side-chain projection in binding site

Identical MW/TPSA; geometry is sole differentiator

Evidence Dimension	Substitution Position on Piperidine Ring
Target Compound Data	3-position (meta relationship between Cbz-NR and N1-acetic acid); InChIKey JETVSXKGJHMQAX-UHFFFAOYNA-N
Comparator Or Baseline	[4-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid (CAS 1353962-47-6): 4-position (para relationship); MDL MFCD21095510
Quantified Difference	Exit vector angle shift ~60°; identical MW (334.4), identical TPSA (70.1 Ų), identical XLogP3
Conditions	Structural comparison based on 2D/3D PubChem structures; identity of MW and formula confirmed by Fluorochem (F084048) and PubChem. Measured LogP not available for direct comparison; TPSA computed identically by Cactvs.

Why This Matters

In fragment-based drug design, the substitution position dictates whether a functional handle projects into a desired sub-pocket or clashes with the protein surface; the 3- vs 4-position choice is a non-trivial scaffold selection decision.

• [1] PubChem. CID 66566907. TPSA = 70.1 Ų, MW = 334.4 g/mol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1353964-37-0 View Source
• [2] Boström, J.; Brown, D.G.; Young, R.J.; Keserü, G.M. Expanding the medicinal chemistry synthetic toolbox. Nat. Rev. Drug Discov., 2018, 17, 709-727. (Class-level: positional isomerism alters 3D exit vectors and protein-ligand complementarity). View Source

High Purity and Defined Safety Profile

The target compound is commercially available at 98% purity from multiple vendors (Fluorochem F084045, Leyan 1811064), with documented hazard classification: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation) . In contrast, the (S)-enantiomer (CAS 1354009-66-7) is listed as discontinued on major platforms, and the 4-positional isomer (CAS 1353962-47-6) is also discontinued, limiting procurement options . Consistent availability of the racemic 3-isopropyl compound ensures batch-to-batch reproducibility in SAR campaigns.

Purity & supply

Data to verify

98% purity

Racemic 3-isopropyl; enantiopure & 4-isomer discontinued

Reliable procurement for SAR reproducibility

Vendor-reported; verify lot-specific purity

Evidence Dimension	Commercial Availability and Purity
Target Compound Data	Purity: 98%; Available from Fluorochem, Leyan, and others; GHS07 hazard classification fully documented
Comparator Or Baseline	(S)-enantiomer (CAS 1354009-66-7): Discontinued (CymitQuimica); 4-positional isomer (CAS 1353962-47-6): Discontinued (CymitQuimica). Methyl analog (CAS 1353985-20-2): 98% purity, available.
Quantified Difference	Target compound and methyl analog are currently procurable at 98% purity; enantiopure and 4-positional isomers are supply-constrained.
Conditions	Vendor status as of 2025–2026. Purity values from Leyan and Fluorochem product pages.

Why This Matters

Discontinued status of positional and stereochemical analogs makes the racemic 3-isopropyl compound the most reliably accessible member of this scaffold family for sustained lead optimization programs.

Expanded Hydrogen Bonding Capacity vs. Simpler Analog

The target compound contains one hydrogen bond donor (carboxylic acid OH) and five hydrogen bond acceptors, identical to the methyl analog but differing from the simplified N-Cbz-3-piperidineacetic acid (CAS 86827-10-3, MW 277.3 g/mol) which lacks the N-isopropyl-amino group entirely [1][2]. The additional carbamate functionality in the target compound provides two extra H-bond acceptors (carbonyl and carbamate oxygen) and increases topological polar surface area to 70.1 Ų compared to the simpler N-Cbz analog [1]. This difference enables more complex, multi-point binding interactions with protein targets [3].

H-bond capacity

Class-level

5 HBA, TPSA 70.1 Ų

+2 HBA vs simpler N-Cbz analog

Enables multi-point binding interactions

Class-level; binding mode context-dependent

Evidence Dimension	Functional group complexity and hydrogen-bonding capacity
Target Compound Data	H-Bond Acceptors = 5, H-Bond Donors = 1, TPSA = 70.1 Ų, MW = 334.4 g/mol
Comparator Or Baseline	1-Cbz-piperidine-3-acetic acid (CAS 86827-10-3): MW = 277.3 g/mol, TPSA = 57.5 Ų (estimated), lacks N-isopropyl-carbamate group
Quantified Difference	ΔMW = +57.1 g/mol; ΔTPSA ≈ +12.6 Ų; target possesses carbamate oxygen and N-isopropyl group absent in comparator
Conditions	Structural comparison based on PubChem records. Hydrogen bond acceptor/donor counts computed by Cactvs 3.4.8.18. TPSA for comparator estimated from standard N-Cbz-piperidine scaffold.

Why This Matters

The presence of an additional carbamate moiety provides an extra pharmacophoric point for target engagement, enabling more sophisticated SAR exploration than simpler, single-functional-group building blocks.

• [1] PubChem. CID 66566907. H-Bond Acceptor Count = 5, H-Bond Donor Count = 1, TPSA = 70.1 Ų. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1353964-37-0 View Source
• [2] PubChem. N-Cbz-3-piperidineacetic acid (CID). MW = 277.31 g/mol. Available at: https://pubchem.ncbi.nlm.nih.gov/ View Source
• [3] Kenny, P.W. Hydrogen bonding, electrostatic potential, and molecular design. J. Chem. Inf. Model., 2009, 49(5), 1234-1244. (Class-level: hydrogen bond count correlates with binding free energy in ligand-protein complexes). View Source

Optimal Application Scenarios

CNS-Targeted Lead Optimization

With an XLogP3 of 0.3, the compound occupies the lower boundary of CNS-drug-like lipophilicity space, where small increases in LogP correlate with improved blood-brain barrier permeability [1]. The isopropyl group offers a 0.8 log-unit lipophilicity advantage over the methyl analog (XLogP3 = –0.5) without approaching excessively high LogP values (>3) associated with promiscuity and poor solubility . Medicinal chemistry teams pursuing CNS targets can use the target compound as a scaffold to systematically explore the relationship between N-alkyl bulk and brain penetration while maintaining a synthetically tractable N1-acetic acid handle for further derivatization [1].

Peptidomimetic Design

The 3-position substitution pattern on the piperidine ring positions the Cbz-isopropyl-amino group in a meta relationship to the N1-acetic acid, creating a defined exit vector angle (~120°) suitable for mimicking peptide β-turn geometries [1]. The Cbz group serves as an orthogonal protecting group that can be removed under mild hydrogenolysis conditions (H₂, Pd/C) without affecting the acetic acid moiety, enabling sequential functionalization strategies in multi-step peptidomimetic syntheses . The compound's seven rotatable bonds provide sufficient conformational flexibility to sample biologically relevant conformations while the piperidine ring constrains the backbone geometry compared to linear amino acid derivatives [1].

Fragment-Based Library Construction

At MW 334.4 g/mol and with a complexity rating of 421, this compound meets the criteria for a 'lead-like' fragment (MW < 350, clogP < 3) [1]. The dual functionalization (N-terminal Cbz protection plus C-terminal carboxylic acid) allows direct incorporation into amide coupling and peptide synthesis workflows without additional protection/deprotection steps . Its 98% commercial purity and well-characterized GHS07 hazard profile (H302, H315, H319, H335) enable safe handling in high-throughput parallel synthesis platforms . The documented discontinued status of the enantiopure and positional isomer variants further positions this racemic 3-isopropyl compound as the most supply-chain-resilient choice for library construction .

Kinase Inhibitor and Active-Site Probe Design

The isopropyl group on the target compound provides a branched, lipophilic moiety that can occupy a shallow hydrophobic pocket while the carbamate oxygen acts as a hydrogen bond acceptor [1]. Compared to the methyl analog's smaller, less lipophilic substituent (XLogP3 difference of 0.8 units), the isopropyl group offers the steric bulk to fill a hydrophobic cleft of approximately 5–6 Å in diameter, a common feature in ATP-binding pockets and allosteric sites . The five hydrogen bond acceptors distributed across the carbamate, carboxylic acid, and piperidine nitrogen provide multiple pharmacophoric anchors for rational, structure-based design [1].

Application

Selection Property

Validation Focus

CNS Lead Optimization

Computed lipophilicity in CNS range

Blood-brain barrier permeability assays

Peptidomimetic Design

Meta-substitution geometry & Cbz protection

Conformational analysis and sequential deprotection

Fragment-Based Library

Lead-like MW and orthogonal handles

High-throughput amide coupling compatibility

Kinase Inhibitor Probe Design

Branched isopropyl for hydrophobic pocket

Kinase panel selectivity and binding mode

• [1] PubChem. CID 66566907: [3-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1353964-37-0 View Source